Cas no 501698-31-3 (5-Methyl-1,3,4-thiadiazole-2-carboxylic acid)

5-Methyl-1,3,4-thiadiazole-2-carboxylic acid is a heterocyclic compound featuring a thiadiazole core substituted with a methyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or metal complexes, while the thiadiazole ring contributes to enhanced stability and bioactivity. Its well-defined reactivity and compatibility with diverse reaction conditions make it a valuable intermediate for researchers developing novel compounds with potential biological or material science applications. The compound is typically handled under standard laboratory conditions, with purity verified by analytical techniques.
5-Methyl-1,3,4-thiadiazole-2-carboxylic acid structure
501698-31-3 structure
Product Name:5-Methyl-1,3,4-thiadiazole-2-carboxylic acid
CAS No:501698-31-3
MF:C4H4N2O2S
MW:144.151759147644
MDL:MFCD11977341
CID:366124
PubChem ID:45076179
Update Time:2025-10-14

5-Methyl-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1,3,4-thiadiazole-2-carboxylic acid
    • 1,3,4- Thiadiazole-2-carboxylic acid, 5-methyl-
    • 5-Methyl-[1,3,4]thiadiazole-2-carboxylicacid
    • AB65141
    • AG-F-68421
    • AK122042
    • CTK1G8997
    • MolPort-004-747-600
    • SureCN3978058
    • 1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID, 5-METHYL-
    • 501698-31-3
    • BVA69831
    • SCHEMBL3978058
    • SY022991
    • MFCD11977341
    • 1,3,4-Thiadiazole-2-carboxylicacid,5-methyl-(9ci)
    • DTXSID90663123
    • BCP24369
    • BS-28848
    • EN300-123660
    • I11693
    • CS-0036608
    • 1,3,4-Thiadiazole-2-carboxylic acid, 5-methyl
    • 5-methyl-1,3,4-thiadiazole-2-carboxylicacid
    • 1,3,4-Thiadiazole-2-carboxylicacid, 5-methyl-
    • LITHIUM5-METHYL-1,3,4-THIADIAZOLE-2-CARBOXYLATE
    • A827997
    • AKOS016011232
    • MDL： MFCD11977341
    • Inchi： 1S/C4H4N2O2S/c1-2-5-6-3(9-2)4(7)8/h1H3,(H,7,8)
    • InChI Key： JQLASBNYQPPBCN-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=NN=C1C

Computed Properties

  • Exact Mass: 143.99900
  • Monoisotopic Mass: 143.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.3A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 91.32000
  • LogP: 0.54470

5-Methyl-1,3,4-thiadiazole-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1,3,4-thiadiazole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022991-0.25g
5-Methyl-1,3,4-thiadiazole-2-carboxylic Acid
 501698-31-3 >97%
0.25g
 ¥2520.00 2024-07-10
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022991-1g
5-Methyl-1,3,4-thiadiazole-2-carboxylic Acid
 501698-31-3 >97%
1g
 ¥5040.00 2024-07-10
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022991-5g
5-Methyl-1,3,4-thiadiazole-2-carboxylic Acid
 501698-31-3 >97%
5g
 ¥11880.00 2024-07-10
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY022991-10g
5-Methyl-1,3,4-thiadiazole-2-carboxylic Acid
 501698-31-3 >97%
10g
 ¥17400.00 2024-07-10
Chemenu
CM184152-250mg
5-Methyl-1,3,4-thiadiazole-2-carboxylic acid
 501698-31-3 95%+
250mg
 $*** 2023-05-30
Chemenu
CM184152-1g
5-Methyl-1,3,4-thiadiazole-2-carboxylic acid
 501698-31-3 95%+
1g
 $*** 2023-05-30
ChemScence
CS-0036608-100mg
5-Methyl-1,3,4-thiadiazole-2-carboxylic acid
 501698-31-3
100mg
 $374.0 2022-04-02
ChemScence
CS-0036608-250mg
5-Methyl-1,3,4-thiadiazole-2-carboxylic acid
 501698-31-3
250mg
 $426.0 2022-04-02
ChemScence
CS-0036608-1g
5-Methyl-1,3,4-thiadiazole-2-carboxylic acid
 501698-31-3
1g
 $533.0 2022-04-02
eNovation Chemicals LLC
D504028-1g
5-METHYL-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID-Li salt
 501698-31-3 95%
1g
 $950 2024-05-24

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